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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of D-
Panthenol-d4. The following procedural guidance is based on established safety protocols for
D-Panthenol and aims to ensure safe handling and compliance with waste management
regulations.

I. Understanding the Compound: D-Panthenol-d4

D-Panthenol-d4 is a deuterated form of D-Panthenol. While specific safety data for the d4
variant is not readily available, the disposal procedures should follow the guidelines for D-
Panthenol, as the deuteration is unlikely to alter its fundamental chemical properties regarding
disposal. D-Panthenol is a viscous liquid and is not classified as a hazardous substance.[1]

Key Properties of D-Panthenol:

Property Value

Physical State Colorless to light yellow clear viscous liquid[2]
Molecular Formula C9H19NO4[2][3]

Molecular Weight 205.25 g/mol [2][3]

Boiling Point 118-120°CJ[2]

Solubility Soluble in water[4]
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Il. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling D-Panthenol-d4 for disposal, ensure the following personal protective
equipment is worn and safety measures are in place:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).[4][5] Dispose of contaminated
gloves after use in accordance with applicable laws and good laboratory practices.[3]

» Eye Protection: Use safety glasses with side-shields or chemical safety goggles.[6]
o Lab Coat: A standard laboratory coat is recommended to prevent skin contact.

» Ventilation: Handle the compound in a well-ventilated area.[3][4]

lll. Spill Management

In the event of a spill, follow these steps:

» Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the
product enter drains.[3]

o Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, or
proprietary oil drying granules.[3][4]

o Collection: Carefully sweep or vacuum the absorbed material and place it into a suitable,
labeled, and closed container for disposal.[2][3]

» Decontamination: Clean the spill area with water and detergent.[4]

IV. Disposal Procedure

The disposal of D-Panthenol-d4 must be conducted in compliance with all local, state, and
federal regulations.[6]

o Waste Characterization: Although D-Panthenol is not classified as hazardous, it should be
treated as chemical waste.
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» Containerization: Place the waste D-Panthenol-d4, including any contaminated absorbent
material, into a clearly labeled, sealed container.

» Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[3] Do not pour the waste down the drain.[4]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3] Completely emptied packages can be recycled after being thoroughly
washed with detergent.[1][4]

V. Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of D-
Panthenol-d4.
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Caption: Workflow for the proper disposal of D-Panthenol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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